Cas no 1478593-40-6 (1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)-)

1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)-, is a heterocyclic compound featuring a saturated seven-membered ring containing nitrogen and sulfur. The 2-methoxyphenyl substituent enhances its potential as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural framework offers opportunities for further functionalization, making it valuable in the development of bioactive molecules. The compound's stability and defined stereochemistry contribute to its utility in medicinal chemistry research, particularly in the design of CNS-targeting agents or enzyme modulators. Its synthetic accessibility and well-characterized properties support its use in exploratory studies for novel therapeutic candidates.

1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)- structure

1478593-40-6 structure

Product Name:1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)-

CAS No:1478593-40-6

MF:C₁₂H₁₇NOS

MW:223.334481954575

CID:5252493

Update Time:2025-06-07

1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- 3-(2-methoxyphenyl)-1,4-thiazepane
- 1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)-
- Inchi： 1S/C12H17NOS/c1-14-12-6-3-2-5-10(12)11-9-15-8-4-7-13-11/h2-3,5-6,11,13H,4,7-9H2,1H3
- InChI Key： YFCXYMDHYZTSLD-UHFFFAOYSA-N
- SMILES： S1CCCNC(C2C=CC=CC=2OC)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 189
XLogP3: 2.1
Topological Polar Surface Area: 46.6

1,4-Thiazepine, hexahydro-3-(2-methoxyphenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-367232-0.05g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	0.05g	$1129.0	2023-03-02
Enamine	EN300-367232-0.1g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	0.1g	$1183.0	2023-03-02
Enamine	EN300-367232-0.25g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	0.25g	$1235.0	2023-03-02
Enamine	EN300-367232-0.5g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	0.5g	$1289.0	2023-03-02
Enamine	EN300-367232-1.0g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	1g	$0.0	2023-06-07
Enamine	EN300-367232-2.5g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	2.5g	$2631.0	2023-03-02
Enamine	EN300-367232-5.0g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	5.0g	$3894.0	2023-03-02
Enamine	EN300-367232-10.0g	3-(2-methoxyphenyl)-1,4-thiazepane	1478593-40-6	10.0g	$5774.0	2023-03-02